
Essential Guide to the Proper Disposal of
Aceritannin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aceritannin

Cat. No.: B600423 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides a comprehensive

guide to the proper disposal procedures for aceritannin, drawing from safety data for related

compounds and general best practices for laboratory chemical waste management. While a

specific Safety Data Sheet (SDS) for aceritannin is not readily available, the information

provided herein is based on the properties of tannins and general chemical safety protocols to

ensure a high standard of safety and environmental responsibility.

Chemical and Physical Properties of Aceritannin
Understanding the properties of a chemical is the first step toward safe handling and disposal.

The following table summarizes the known data for aceritannin.

Property Value Reference

Molecular Weight 468.367 g/mol [1][2]

Synonyms Ginnalin A [3]

Appearance Powder [1]

Storage Temperature (Powder) -20°C for 3 years [1]

Storage Temperature (In

solvent)
-80°C for 1 year [1]
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Aceritannin Disposal Protocol
The following step-by-step protocol should be followed for the disposal of aceritannin. This

procedure is designed to minimize risk to personnel and the environment.

1. Personal Protective Equipment (PPE): Before handling aceritannin, ensure appropriate

PPE is worn. This includes:

Safety glasses or goggles.

Chemical-resistant gloves.

A laboratory coat.

2. Waste Collection:

Solid Waste:

Collect waste aceritannin powder and any contaminated materials (e.g., weighing paper,

pipette tips) in a clearly labeled, sealed container.

The container should be designated for non-halogenated organic solid waste.

Liquid Waste:

Aqueous solutions of aceritannin should be collected in a dedicated, sealed, and clearly

labeled container for aqueous organic waste.

Do not mix with other waste streams unless compatibility has been confirmed.[4]

Solutions of aceritannin in organic solvents should be collected in a container for non-

halogenated organic solvent waste.

3. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "Aceritannin."
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Indicate the approximate concentration and quantity of the waste.

Ensure the date of waste generation is recorded on the label.

4. Storage:

Store waste containers in a designated satellite accumulation area.

Ensure containers are kept closed except when adding waste.[4]

Store away from incompatible materials, such as strong oxidizing agents.[5][6]

5. Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Do not dispose of aceritannin down the drain or in the regular trash.[5][7] Tannins can be

harmful to aquatic life.[7]

Experimental Workflow for Aceritannin Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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